Cas no 155289-55-7 (1(2H)-Phthalazinone,2-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-4a,5,6,7,8,8a-hexahydro-,(4aR,8aR)-rel-)

• Product Name: 1(2H)-Phthalazinone,2-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-4a,5,6,7,8,8a-hexahydro-,(4aR,8aR)-rel-
• CAS No: 155289-55-7
• MF: C₂₃H₃₁N₅OS
• MW: 425.590143442154
• CID: 192639
• PubChem ID: 3081902
• Update Time: 2025-04-19

1(2H)-Phthalazinone,2-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-4a,5,6,7,8,8a-hexahydro-,(4aR,8aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone,2-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-4a,5,6,7,8,8a-hexahydro-,(4aR,8aR)-rel-
• (4aR,8aR)-2-[4-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]butyl]-4a,5,6,7,8,8a-hexahydrophthalazin-1-one
• 1(2H)-Phthalazinone,2-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-4a,5,6,7,8,8a-hexah...
• (4aR,8aR)-2-{4-[4-(1,2-benzisothiazol-3-yl)piperazin-1-yl]butyl}-4a,5,6,7,8,8a-hexahydrophthalazin-1(2H)-
• 1(2H)-Phthalazinone, 2-(4-(4-(1,2-benzisothiazol-3-yl)-1-piperazinyl)butyl)-4a,5,6,7,8,8a-hexahydro-, trans-(+-)-
• 2-(4-(4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl)butyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone trans-(+-)-
• 2-(4-(4-(3-(1,2-Benzisothiazolyl))-1-piperazinyl)butyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone
• BPBHP
• DTXSID70935178
• SCHEMBL9594779
• 2-{4-[4-(1,2-Benzothiazol-3-yl)piperazin-1-yl]butyl}-4a,5,6,7,8,8a-hexahydrophthalazin-1(2H)-one
• 155289-55-7

• Inchi： 1S/C23H31N5OS/c29-23-19-8-2-1-7-18(19)17-24-28(23)12-6-5-11-26-13-15-27(16-14-26)22-20-9-3-4-10-21(20)30-25-22/h3-4,9-10,17-19H,1-2,5-8,11-16H2/t18-,19+/m0/s1
• InChI Key： BBONTYVGVUFBBF-RBUKOAKNSA-N
• SMILES： S1C2C=CC=CC=2C(=N1)N1CCN(CC1)CCCCN1C([C@@H]2CCCC[C@H]2C=N1)=O

Computed Properties

• Exact Mass: 425.225
• Monoisotopic Mass: 425.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 552.2°Cat760mmHg
• Flash Point: 287.8°C
• Refractive Index: 1.709